Cas no 654684-13-6 (Benzoic acid, 2-hydroxy-6-methyl-3-nitro- (9CI))
654684-13-6 structure
Product Name:Benzoic acid, 2-hydroxy-6-methyl-3-nitro- (9CI)
CAS No:654684-13-6
MF:C8H7NO5
MW:197.144882440567
CID:1023039
PubChem ID:45089415
Update Time:2025-04-20
Benzoic acid, 2-hydroxy-6-methyl-3-nitro- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-hydroxy-6-methyl-3-nitro- (9CI)
- Benzoic acid,2-hydroxy-6-methyl-3-nitro-(9ci)
- 654684-13-6
- 2-Hydroxy-6-methyl-3-nitrobenzoic acid
- SCHEMBL12086987
- CS-0113783
- Benzoic acid, 2-hydroxy-6-methyl-3-nitro-
- DB-274490
-
- Inchi: 1S/C8H7NO5/c1-4-2-3-5(9(13)14)7(10)6(4)8(11)12/h2-3,10H,1H3,(H,11,12)
- InChI Key: MZLBVXGCENMMTP-UHFFFAOYSA-N
- SMILES: OC1=C(C=CC(C)=C1C(=O)O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 197.03241
- Monoisotopic Mass: 197.032
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 103A^2
- XLogP3: 1.8
Experimental Properties
- PSA: 100.67
Benzoic acid, 2-hydroxy-6-methyl-3-nitro- (9CI) Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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